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Compound of Interest

Compound Name: Piperazine hexahydrate

Cat. No.: B086462

An In-Depth Technical Guide to the Thermal Properties of Piperazine Hexahydrate

For professionals in research, chemical sciences, and drug development, a precise
understanding of the physicochemical properties of compounds like piperazine hexahydrate is
fundamental. This guide provides a detailed overview of its melting and boiling points,
supported by experimental methodologies and a summary of its key physical data.

Physicochemical Properties of Piperazine
Hexahydrate

Piperazine hexahydrate ((CH2CHzNH)2:6Hz0) is the hydrated form of piperazine, an organic
compound containing a six-membered ring with two opposing nitrogen atoms.[1] It presents as
a colorless or white, deliquescent crystalline solid that readily absorbs water and carbon
dioxide from the air.[1][2][3] This compound is freely soluble in water and alcohol but poorly
soluble in diethyl ether.[1][4][5]

Summary of Quantitative Data

The following table summarizes the key physical and thermal properties of piperazine
hexahydrate for easy reference.
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Property Value Source(s)

Molecular Formula CaH10N2-6H20 [1][6]

Molecular Weight 194.23 g/mol [2][61[7]
White/colorless deliquescent

Appearance [21[3151[ 7]
crystals

Melting Point 42-46 °C [21[81[9]1[10]

- ) 125-130 °C / 145-156 °C

Boiling Point (1103181911101
(Decomposes)

Vapor Pressure 0.8 mmHg at 20 °C [8]

pH (10% ag. solution) 10.5-12.0 [1112][5]

Note on Boiling Point: There is a notable variance in the reported boiling point, with some
sources also indicating that the compound decomposes before boiling.[9] This discrepancy
may be attributed to different experimental conditions, such as pressure, or the loss of water of
hydration upon heating, which would alter the substance's properties.

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. The capillary melting
point method is a standard and widely accepted technique for this determination.

Principle

A small, finely powdered sample of the substance is packed into a capillary tube and heated at
a controlled rate in a melting point apparatus. The temperature range over which the substance
transitions from a solid to a liquid is observed and recorded as the melting point. For a pure
substance, this transition occurs over a narrow range (typically <1 °C).

Apparatus and Materials

» Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital equivalent)

e Capillary tubes (sealed at one end)
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Piperazine hexahydrate sample, finely powdered

Spatula

Mortar and pestle (if sample is not already powdered)

Thermometer (calibrated) or digital temperature probe

Detailed Methodology

o Sample Preparation: Ensure the piperazine hexahydrate sample is a fine, dry powder. If
necessary, gently grind the crystals using a mortar and pestle.

o Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered
sample until a small amount of material enters the tube. Tap the sealed end of the tube
gently on a hard surface to pack the sample down. Repeat until the sample is packed to a
height of 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer or temperature probe is correctly positioned to
accurately measure the temperature of the heating block or bath.

e Rapid Heating (Optional): If the approximate melting point is unknown, perform a preliminary
rapid heating run to quickly determine a rough estimate.

» Controlled Heating: Set the apparatus to heat at a controlled rate, typically 1-2 °C per
minute, as the temperature approaches the expected melting point (around 40 °C for
piperazine hexahydrate). A slow heating rate is crucial for an accurate determination.

o Observation and Recording:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.

e Reporting: The melting point is reported as the range from T1 to T2. For piperazine
hexahydrate, this is expected to be within the 42-46 °C range.[2][8][9][10]
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o Post-Analysis: Allow the apparatus to cool before performing any subsequent

measurements.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the thermal characterization of a
hydrated compound such as piperazine hexahydrate.
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Caption: Workflow for the thermal analysis of a hydrated chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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